2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C12H9Cl2NO3S/c13-8-5-6-9(14)12(7-8)19(17,18)15-10-3-1-2-4-11(10)16/h1-7,15-16H
• InChI Key: VAOVPOYKUJTBFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)O
• Molecular Formula: C12H9Cl2NO3S
• Molecular Weight: 318.2 g/mol

Description

2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide is an organic compound that belongs to the class of sulfonamides. It is commonly known as sulfonylurea herbicide which is used to control broadleaf weeds in crops. Besides its use as a herbicide, 2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide has also been studied for its potential application in scientific research.

Scientific Research Applications

2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide has been studied for its potential application in scientific research. One of its main applications is in the field of biochemistry, where it is used as a tool to study the structure and function of proteins. It has been shown to bind to the ATP-binding site of some proteins, which can be used to identify potential inhibitors of these proteins. Additionally, it has been used as a fluorescent probe to study protein-protein interactions.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide is not fully understood. However, it is known to inhibit the activity of acetohydroxyacid synthase, which is an enzyme involved in the biosynthesis of branched-chain amino acids in plants. This leads to the accumulation of toxic levels of keto acids, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide has been shown to have several biochemical and physiological effects. In plants, it inhibits the biosynthesis of branched-chain amino acids, which leads to the death of the plant. In humans, it has been shown to inhibit the activity of some proteins, which can be used to identify potential inhibitors of these proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide in lab experiments is its ability to bind to the ATP-binding site of some proteins. This can be used to identify potential inhibitors of these proteins. Additionally, it has been used as a fluorescent probe to study protein-protein interactions. However, one of the limitations is its toxicity to plants, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide. One area of research is the development of more potent inhibitors of acetohydroxyacid synthase, which could be used as herbicides. Another area of research is the development of new fluorescent probes that can be used to study protein-protein interactions. Additionally, the use of 2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide in the development of new drugs for the treatment of diseases is an area of interest.

Synthesis Methods

2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide can be synthesized through a multi-step process. The first step involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with 2-aminophenol in the presence of a base such as triethylamine. The resulting product is then further reacted with chloroacetyl chloride to form 2,5-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide.